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Compound of Interest

Compound Name: Licofelone

Cat. No.: B1675295

Essential Safety and Handling Guide for Licofelone

This document provides crucial safety protocols and logistical information for the handling and
disposal of Licofelone in a research environment. Adherence to these procedural guidelines is
essential for ensuring the safety of all laboratory personnel.

Hazard Identification and Classification

Licofelone is classified with specific hazards that necessitate careful handling.[1][2] It is
harmful if swallowed and can cause serious eye irritation.[1] Additionally, it is recognized as
being very toxic to aquatic life, with long-lasting effects.[2]

Hazard o
. GHS Code Description Source
Classification
Acute Oral Toxicity H302 Harmful if swallowed. [1112]
_ o Causes serious eye
Serious Eye Irritation H319 o [1]
irritation.

. - Very toxic to aquatic
Acute Aquatic Toxicity =~ H400 i [2]
ife.

Very toxic to aquatic
H410 life with long lasting [2]
effects.

Chronic Aquatic

Toxicity
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Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory to create a barrier
between the researcher and the chemical, minimizing exposure risk.[3] The level of PPE
required depends on the specific handling procedure.

Task Required PPE Rationale

Nitrile Gloves (double-gloving

o _ recommended), Safety Prevents skin/eye contact and
Weighing/Handling Powder ) ] i )
Goggles, Lab Coat, Face inhalation of fine particles.
Mask/Respirator

Nitrile Gloves, Safety Goggles Protects against splashes and
Preparing Solutions with side shields or Face direct contact with the

Shield, Lab Coat compound and solvents.

o Standard protection for
Nitrile Gloves, Safety Goggles, ) )
General Laboratory Use handling closed containers or
Lab Coat ) )
during low-risk procedures.

Note: Always wash hands thoroughly after handling Licofelone, even when gloves have been
worn.[2] Gloves should be changed immediately if they are torn, punctured, or contaminated.[4]

Operational Plans: Handling and Storage
Engineering Controls:

o Ventilation: Always handle Licofelone in a well-ventilated area.[2] For procedures that may
generate dust or aerosols, such as weighing the powder or preparing stock solutions, use a
chemical fume hood or other appropriate exhaust ventilation.[2]

Safe Handling Protocol:
» Avoid Contact: Prevent direct contact with skin and eyes.[2]

e Avoid Inhalation: Do not breathe in dust, fumes, or vapors.[1][2]
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e No Consumption: Do not eat, drink, or smoke in areas where Licofelone is handled or

stored.[1][2]

 Static Discharge: Take precautionary measures against static discharge, especially when

handling the powder form.[1]

Storage Conditions:

o Keep the container tightly sealed.[2]

» Store in a cool, well-ventilated area away from direct sunlight and sources of ignition.[2]

 Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[2]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, separating eyelids
to ensure adequate flushing. Remove contact
lenses if present and easy to do so. Promptly

seek medical attention.[2]

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and
shoes. Seek medical advice if irritation

develops.[2]

If swallowed, call a poison center or doctor

Ingestion immediately if you feel unwell.[1][2] Rinse mouth
with water.[2]
Relocate the individual to fresh air. If breathing
Inhalation is difficult, provide oxygen and seek immediate

medical attention.
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Spill and Disposal Plans

Licofelone Spill Response Protocol: In the event of a spill, follow a structured response to
ensure safety and proper containment. The general procedure involves alerting others,
securing the area, assessing the spill size, and using appropriate PPE before cleanup.[1][2]
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Spill Detected

Alert Personnel &
Secure Area

Assess Spill Size
Minor
Minor Spi

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Cover/Contain Spill Major

(Use absorbent material for liquids)

Clean Spill Area
(Pick up mechanically for solids)

Major Spill

Decontaminate Surface Evacuate Area

Contact Emergency Response

Package Waste for Disposal /EHS

Report Incident

Click to download full resolution via product page

Workflow for responding to a Licofelone spill.
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Disposal Plan:

o All Licofelone waste, including contaminated materials from spill cleanup, must be disposed
of as hazardous waste.[2]

o Collect waste in a designated, sealed, and clearly labeled container.[5] Hazardous
pharmaceutical waste is typically collected in black containers.[5]

» Arrange for disposal through an approved waste disposal plant or your institution's
environmental health and safety (EHS) office.[2]

e Do not flush Licofelone down the drain or dispose of it in regular trash, as it is very toxic to
aquatic life.[2][6]

Quantitative Data Summary

The following table summarizes key quantitative data for Licofelone.

Parameter Value Description Source

The half maximal
inhibitory

ICs0 (COX) 0.21 uM concentration against [718]
the cyclooxygenase

enzyme.

The half maximal
inhibitory

ICso (5-LOX) 0.18 uM concentration against [718]
the 5-lipoxygenase

enzyme.

The solubility of
Solubility (DMSO) 76 mg/mL Licofelone in Dimethyl  [7]

sulfoxide.

) The molar mass of the
Molecular Weight 379.88 g/mol ] [2][9]
Licofelone molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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